Cas no 5348-51-6 (6-methyl-1H-pyrimidin-2-one;hydrochloride)
6-Methyl-1H-pyrimidin-2-one hydrochloride is a heterocyclic organic compound featuring a pyrimidine core substituted with a methyl group at the 6-position and a ketone at the 2-position, in its hydrochloride salt form. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation in synthetic applications. Its well-defined structure and high purity make it suitable for use in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s reactivity allows for further functionalization, broadening its utility in diverse chemical syntheses.
5348-51-6 structure
Product Name:6-methyl-1H-pyrimidin-2-one;hydrochloride
CAS No:5348-51-6
MF:C5H7ClN2O
MW:146.57487988472
MDL:MFCD00151347
CID:45754
PubChem ID:2723648
Update Time:2025-10-16
6-methyl-1H-pyrimidin-2-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-HYDROXY-4-METHYLPYRIMIDINE HYDROCHLORIDE
- 4-methylpyrimidin-2-ol hydrochloride
- 2-HYDROXY-4-METHYLPYRIMIDINE HCL
- 4-METHYLPYRIMIDINOL HYDROCHLORIDE
- 4-METHYL-2-PYRIMIDINOL HYDROCHLORIDE
- 2(1H)-Pyrimidinone, 4-methyl-, monohydrochloride
- 4-Methyl-3H-pyrimidin-2-one hydrochloride
- 2-Hydroxy-4-Methylpyrimidine Hydro- Chloride
- 2-Amino-4-hydroxy-6-phenylpyrimidine
- 6-methyl-1H-pyrimidin-2-one,hydrochloride
- 4-Methylpyrimidin-2(1H)-one hydrochloride
- 6-Methylpyrimidin-2(1H)-one hydrochloride
- 4-methyl-3-hydropyrimidin-2-one, chloride
- 2-Hydroxy-4-methylpyrimidinehydrochloride
- zlchem 746
- PubChem22005
- KSC598C8B
- 4-Methylpyri
- 6-methyl-1H-pyrimidin-2-one;hydrochloride
- A7783
- 4-methyl-1H-pyrimidin-2-one hydrochloride
- 6-methyl-1,2-dihydropyrimidin-2-one hydrochloride
- FT-0612549
- MFCD00151347
- DS-0392
- AKOS022183079
- AC-4750
- 4-METHYLPYRIMIDIN-2(1H)-ONE HCL
- NSC-1588
- 4-METHYLPYRIMIDIN-2-ONE HCL
- 5348-51-6
- SY001078
- 4-methylpyrimidin-2-ol hydrochloride;2-Hydroxy-4-methylpyrimidine Hydrochloride
- W-105732
- 4-Methylpyrimidin-2-ol--hydrogen chloride (1/1)
- CS-W009531
- FDRYQDWXFZBBAD-UHFFFAOYSA-N
- 2-Hydroxy-4-methylpyrimidine hydrochloride, 97%
- 4-Methyl-2-pyrimidinol Monohydrochloride
- AM20100313
- ZB1364
- SCHEMBL2542511
- SB55528
- 2-Hydroxy-4-methylpyrimidine, Hydrochloride
- PS-8936
- DTXSID80968199
- AKOS005255826
- MFCD00012782
- H0943
- AKOS025312537
- 4-METHYL-2-PYRIMIDINOL, HYDROCHLORIDE
- EN300-254472
- NS00044135
- NSC1588
- DB-021183
- 2PYRIMIDONE4METHYL HYDROCHLORIDE
- 4-Methylpyrimidin-2-ol Hydrochloride; 4-Methyl-2-pyrimidinol Monohydrochloride; 4-Methyl-2(1H)-pyrimidinone Hydrochloride;
-
- MDL： MFCD00151347
- Inchi： 1S/C5H6N2O.ClH/c1-4-2-3-6-5(8)7-4;/h2-3H,1H3,(H,6,7,8);1H
- InChI Key： FDRYQDWXFZBBAD-UHFFFAOYSA-N
- SMILES： Cl.O=C1N=CC=C(C)N1
- BRN： 3691454
Computed Properties
- Exact Mass: 146.02500
- Monoisotopic Mass: 146.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: nothing
- Topological Polar Surface Area: 41.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.22
- Melting Point: 243 °C (dec.) (lit.)
- Boiling Point: 326.4℃ at 760 mmHg
- Flash Point: 151.2℃
- PSA: 46.01000
- LogP: 1.29260
- Sensitiveness: Hygroscopic
- Solubility: Not determined
6-methyl-1H-pyrimidin-2-one;hydrochloride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
6-methyl-1H-pyrimidin-2-one;hydrochloride Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-methyl-1H-pyrimidin-2-one;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | H43202-25G |
6-methyl-1H-pyrimidin-2-one;hydrochloride |
5348-51-6 | 97% | 25G |
502.86 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | H43202-100G |
6-methyl-1H-pyrimidin-2-one;hydrochloride |
5348-51-6 | 97% | 100G |
2019.42 | 2021-05-17 | |
| Matrix Scientific | 059173-1g |
4-Methylpyrimidin-2-ol hydrochloride, 95+% |
5348-51-6 | 95+% | 1g |
$189.00 | 2023-09-06 | |
| TRC | H948305-2.5g |
2-Hydroxy-4-methylpyrimidine, Hydrochloride |
5348-51-6 | 2.5g |
$ 58.00 | 2023-09-07 | ||
| TRC | H948305-10g |
2-Hydroxy-4-methylpyrimidine, Hydrochloride |
5348-51-6 | 10g |
$ 64.00 | 2023-09-07 | ||
| TRC | H948305-25g |
2-Hydroxy-4-methylpyrimidine, Hydrochloride |
5348-51-6 | 25g |
$ 75.00 | 2023-09-07 | ||
| TRC | H948305-50g |
2-Hydroxy-4-methylpyrimidine, Hydrochloride |
5348-51-6 | 50g |
$127.00 | 2023-05-18 | ||
| TRC | H948305-100g |
2-Hydroxy-4-methylpyrimidine, Hydrochloride |
5348-51-6 | 100g |
$230.00 | 2023-05-18 | ||
| TRC | H948305-250g |
2-Hydroxy-4-methylpyrimidine, Hydrochloride |
5348-51-6 | 250g |
$517.00 | 2023-05-18 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022580-100g |
6-methyl-1H-pyrimidin-2-one;hydrochloride |
5348-51-6 | 98% | 100g |
￥257 | 2024-05-23 |
6-methyl-1H-pyrimidin-2-one;hydrochloride Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5348-51-6 (6-methyl-1H-pyrimidin-2-one;hydrochloride) Related Products
- 34939-17-8(4,5-Dimethyl-2-pyrimidinol)
- 371203-93-9(4-Pyrimidinecarbonitrile,5-amino-1,2-dihydro-2-oxo-)
- 34289-60-6(4,6-Dimethyl-2(1H)-pyrimidinone Hydrochloride)
- 61640-51-5(2(1H)-Pyrimidinone, 4-ethyl-6-methyl-, monohydrochloride (9CI))
- 1450-92-6(2-Hydroxypyrimidine hydrochloride)
- 38353-09-2(1,2-dihydropyrimidin-2-one hydrochloride)
- 108-79-2(4,6-Dimethyl-2-hydroxypyrimidine)
- 96102-45-3(4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-)
- 15231-48-8(4-methyl-1H-pyrimidin-2-one)
- 7460-56-2(2-oxo-1H-pyrimidine-4-carbaldehyde oxime)
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